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Compound of Interest

Compound Name: Tetrahydrofurfuryl alcohol

Cat. No.: B7769624 Get Quote

Essential Safety and Handling Guide for
Tetrahydrofurfuryl Alcohol
This guide provides crucial safety and logistical information for the handling and disposal of

Tetrahydrofurfuryl alcohol (THFA), tailored for research, scientific, and drug development

professionals. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Chemical Properties and Hazards

Tetrahydrofurfuryl alcohol is a colorless liquid that is combustible and can cause serious eye

irritation.[1][2] It may also lead to skin and respiratory tract irritation.[1] Prolonged or repeated

exposure may have adverse effects on fertility or the unborn child and could potentially cause

liver and kidney damage.[1][2][3] It is essential to handle this chemical with appropriate caution

in a well-ventilated area.[1]
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Property Value

CAS Number 97-99-4

Molecular Formula C5H10O2

Boiling Point 178 °C (352.4 °F)

Flash Point 74 °C (165.2 °F)

Autoignition Temperature 282 °C (539.6 °F)

Explosion Limits Lower: 1.5% vol, Upper: 9.7% vol

Vapor Pressure 2.3 mm Hg @ 39°C

Specific Gravity 1.054 g/cm³

Solubility Miscible with water

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Tetrahydrofurfuryl alcohol.

Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield are

required.[1][4] Standard safety glasses are not

sufficient.

Skin Protection

Wear impervious chemical-resistant gloves

(e.g., Silver Shield) and appropriate protective

clothing to prevent skin exposure.[1][5]

Contaminated clothing should be removed and

washed before reuse.[1]

Respiratory Protection

A NIOSH-approved organic vapor respirator

should be used if misting or vapors occur, or if

working in an area with inadequate ventilation.

[4][5]
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Operational Plan: Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid contact with eyes, skin, and clothing.[1]

Keep away from heat, sparks, and open flames.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[3]

Keep containers tightly closed.[1]

Store locked up and protected from moisture.[2]

Emergency Procedures
First Aid:

Eyes: Immediately flush with plenty of water for at least 15-20 minutes, occasionally lifting

the upper and lower eyelids.[1][2] Seek immediate medical attention.[1]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][3]
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Spills:

In case of a spill, evacuate the area and remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand or earth and place it in a suitable

container for disposal.[1]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations. Do not dispose of it in household trash or down the drain. Contact a licensed

professional waste disposal service to dispose of this material.[4] Empty containers may retain

product residue and should be handled as hazardous waste.[1]
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Caption: Workflow for the safe handling of Tetrahydrofurfuryl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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